Litchi Grass (Salvia plebeia)
Litchi Grass (Salvia plebeia)
Gnaphalium affine
Litchi grass
LamiaceaeSalviaSalvia plebeia
Plant Description
Litchi Grass, scientifically known as Salvia plebeia, is a herbaceous perennial valued in traditional medicine. It contains flavonoids, terpenoids, and phenolic acids, contributing to its anti-inflammatory, antioxidant, and antibacterial properties. Traditionally used for conditions like hepatitis, dysentery, and skin infections, it exhibits pharmacologically active compounds that modulate immune responses and inhibit microbial growth, making it a subject of ongoing pharmacognostic research.
Geographic Distribution
Native to Asia, widely distributed in China, Japan, Korea, India, Nepal, Bhutan, Myanmar, Thailand, Vietnam, Malaysia, Indonesia, Philippines, and northern Australia.
Related Compounds
Related Compounds
Natural product compounds extracted from this plant
Statistics
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Taxonomy
FamilyLamiaceae
GenusSalvia
SpeciesSalvia plebeia
Metadata
Created At2/2/2026
Updated At2/12/2026